Cas no 956437-87-9 (3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione)

• Product Name: 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione
• CAS No: 956437-87-9
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 3108188
• PubChem ID: 4962270
• Update Time: 2025-11-01

3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione
• SR-01000069024-1
• CS-0233201
• Z89272871
• SR-01000069024
• 100-492-8
• 956437-87-9
• AKOS034659988
• G37207
• GNB43787
• EN300-13171

• Inchi： 1S/C12H15N3O2/c1-12(10(16)15(13)11(17)14-12)8-7-9-5-3-2-4-6-9/h2-6H,7-8,13H2,1H3,(H,14,17)
• InChI Key： UIXKYGNLIVLFHM-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CCC2C=CC=CC=2)NC(N1N)=O

Computed Properties

• Exact Mass: 233.116426730Da
• Monoisotopic Mass: 233.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione

Introduction to 3-Amino-5-Methyl-5-(2-Phenylethyl)Imidazolidine-2,4-Dione (CAS No. 956437-87-9)

3-Amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione, also known by its CAS number 956437-87-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolidine derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes an imidazolidine ring with a 3-amino group, a 5-methyl group, and a 5-(2-phenylethyl) substituent, which collectively contribute to its distinct properties.

The chemical structure of 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione can be represented as follows:

Recent studies have highlighted the potential of this compound in various therapeutic applications. One of the key areas of interest is its role as a potential anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione has also been investigated for its potential neuroprotective effects. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is believed to involve the compound's ability to modulate intracellular signaling pathways and reduce oxidative stress levels.

The pharmacokinetic properties of 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione have also been studied in detail. Research conducted by a team at the University of California found that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it suitable for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione in various disease models. Preliminary results from phase I clinical trials have shown that the compound is well-tolerated by human subjects and does not exhibit any significant adverse effects at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials.

The synthesis of 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described a novel synthetic route that involves a multi-step process starting from readily available starting materials. This method not only enhances the efficiency of synthesis but also reduces the overall cost, making it more feasible for large-scale production.

In conclusion, 3-amino-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione (CAS No. 956437-87-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.